Cas no 82551-63-1 (4-Nitrobenzyl2-diazoacetoacetate)

• Product Name: 4-Nitrobenzyl2-diazoacetoacetate
• CAS No: 82551-63-1
• MF: C₁₁H₉N₃O₅
• MW: 263.206262350082
• MDL: MFCD11977231
• CID: 60459
• PubChem ID: 53872938
• Update Time: 2025-10-29

4-Nitrobenzyl2-diazoacetoacetate Chemical and Physical Properties

Names and Identifiers

• 4-Nitrobenzyl 2-diazoacetoacetate
• p-Nitrobenzyl 2-diazoacetoacetate
• 4-Nitrobenzyl-2-diazoacetoacetate
• 4-Nitrobenzyl 2-diazo-3-oxobutanoate
• Butanoic acid, 2-diazo-3-oxo-, (4-nitrophenyl)methyl ester
• (4-Nitrophenyl)methyl 2-diazo-3-oxobutanoate (ACI)
• p-Nitrobenzyl α-diazoacetoacetate
• AKOS015833332
• Q-101438
• SCHEMBL2940773
• 82551-63-1
• AS-75473
• AC-5315
• 4-Nitrobenzyl 2-diazo-3-oxo-butanoate
• F16802
• HEKGSEIAAGMGPL-UHFFFAOYSA-N
• A840369
• p-nitrobenzyl alpha-diazoacetoacetate
• 4-Nitrobenzyl2-diazoacetoacetate
• (4-NITROPHENYL)METHYL 2-DIAZO-3-OXOBUTANOATE
• DB-028983

• MDL： MFCD11977231
• Inchi： 1S/C11H9N3O5/c1-7(15)10(13-12)11(16)19-6-8-2-4-9(5-3-8)14(17)18/h2-5H,6H2,1H3
• InChI Key： HEKGSEIAAGMGPL-UHFFFAOYSA-N
• SMILES： [N-]=[N+]=C(C(C)=O)C(OCC1C=CC([N+](=O)[O-])=CC=1)=O

Computed Properties

• Exact Mass: 262.04600
• Monoisotopic Mass: 263.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123A^2
• XLogP3: 1.6

Experimental Properties

• Color/Form: No data avaiable
• Density: No data available
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 140.41000
• LogP: 0.12146
• Vapor Pressure: No data available

4-Nitrobenzyl2-diazoacetoacetate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Nitrobenzyl2-diazoacetoacetate

Comprehensive Analysis of 4-Nitrobenzyl 2-diazoacetoacetate (CAS No. 82551-63-1): Properties, Applications, and Innovations

4-Nitrobenzyl 2-diazoacetoacetate (CAS No. 82551-63-1) is a specialized organic compound widely recognized for its unique chemical properties and versatile applications in synthetic chemistry. This compound, often abbreviated as NBA-DAA, belongs to the class of diazo compounds, which are increasingly studied for their role in photolithography, pharmaceutical intermediates, and advanced material synthesis. Its molecular structure combines a nitrobenzyl group with a diazoacetoacetate moiety, making it a valuable reagent in precision chemical reactions.

The growing interest in 4-Nitrobenzyl 2-diazoacetoacetate is driven by its compatibility with modern green chemistry principles. Researchers are exploring its potential as a photoactive compound in UV-curable coatings and adhesives, aligning with the global push for sustainable manufacturing. Recent studies highlight its efficiency in cross-coupling reactions, a hotspot in organic synthesis methodologies. Unlike traditional catalysts, NBA-DAA offers reduced energy consumption and higher selectivity, addressing key challenges in industrial-scale synthesis.

From a structural perspective, the nitrobenzyl group in 82551-63-1 provides excellent stability under acidic conditions, while the diazo functionality enables controlled decomposition under specific wavelengths. This dual characteristic makes it ideal for applications requiring temporal and spatial control, such as microfabrication or drug delivery systems. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a critical factor for reproducibility in research and development.

In the context of AI-driven drug discovery, 4-Nitrobenzyl 2-diazoacetoacetate has emerged as a building block for heterocyclic compounds with potential bioactivity. Computational models predict its derivatives could interact with enzymatic targets related to inflammation, a trending topic in precision medicine. Laboratories are optimizing its use in parallel synthesis platforms to accelerate the development of novel therapeutic candidates.

The compound’s role in advanced material science is equally noteworthy. When incorporated into polymer matrices, NBA-DAA facilitates photo-patterning at nanoscale resolutions, a capability highly sought after in flexible electronics and optoelectronic devices. Manufacturers are patenting formulations that leverage its wavelength-specific reactivity to create next-generation sensors and displays.

Safety and handling protocols for CAS No. 82551-63-1 emphasize standard organic laboratory practices. While not classified as hazardous under normal conditions, its light-sensitive nature necessitates amber glass storage and inert atmosphere handling—a detail frequently queried in chemical database searches. Regulatory compliance data confirms its approval for research use across major markets, with ongoing evaluations for industrial applications.

Future research directions for 4-Nitrobenzyl 2-diazoacetoacetate include exploring its catalytic asymmetric synthesis potential and integration with flow chemistry systems. As the demand for high-performance specialty chemicals grows, this compound’s unique attributes position it as a key player in innovation-driven sectors, from bioconjugation techniques to smart material engineering.